
An In-depth Technical Guide to 3-Methylbutyl
Decanoate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Isoamyl decanoate

Cat. No.: B1672213 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 3-methylbutyl decanoate, a fatty

acid ester with applications in the flavor and fragrance industries and potential relevance to the

pharmaceutical sciences. This document details its chemical identity, physicochemical

properties, a detailed experimental protocol for its synthesis via Fischer-Speier esterification,

and its metabolic context. The information is intended to serve as a foundational resource for

researchers and professionals in drug development and related scientific fields.

Chemical Identity and Synonyms
3-Methylbutyl decanoate is an organic compound classified as a fatty acid ester. It is formed

from the esterification of decanoic acid and 3-methyl-1-butanol (isoamyl alcohol).

CAS Number: 2306-91-4[1][2]

Synonyms: A variety of synonyms are used to identify this compound, reflecting its chemical

structure and common names. These include:

Isoamyl decanoate[3][4][5]

Isopentyl decanoate
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Decanoic acid, 3-methylbutyl ester

Isoamyl caprate

n-Capric acid isoamyl ester

Decanoic acid, isopentyl ester

Pentadecanoic acid, 3-methylbutyl ester

3-Methylbuthyl ester pentadecanoic acid

Physicochemical Properties
The physicochemical properties of 3-methylbutyl decanoate are summarized in the table below.

These properties are crucial for understanding its behavior in various applications, including its

potential use in pharmaceutical formulations as an excipient or in drug delivery systems.

Property Value Source(s)

Molecular Formula C15H30O2

Molecular Weight 242.40 g/mol

Appearance
Colorless to Almost Colorless

Clear Liquid

Boiling Point 281.3 ± 8.0 °C at 760 mmHg

Density 0.865 ± 0.06 g/cm³

Solubility
Soluble in DMSO. Insoluble in

water.

IUPAC Name 3-methylbutyl decanoate

Experimental Protocols
Synthesis of 3-Methylbutyl Decanoate via Fischer-Speier
Esterification
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This protocol describes a general and robust method for the synthesis of 3-methylbutyl

decanoate. The Fischer-Speier esterification involves the acid-catalyzed reaction between a

carboxylic acid (decanoic acid) and an alcohol (3-methyl-1-butanol).

Materials:

Decanoic acid

3-Methyl-1-butanol (Isoamyl alcohol)

Concentrated sulfuric acid (H₂SO₄) or other acid catalyst (e.g., p-toluenesulfonic acid)

Anhydrous sodium sulfate (Na₂SO₄)

Diethyl ether (or other suitable extraction solvent)

Saturated sodium bicarbonate solution (NaHCO₃)

Brine (saturated NaCl solution)

Boiling chips

Equipment:

Round-bottom flask

Reflux condenser

Heating mantle or oil bath

Separatory funnel

Beakers and Erlenmeyer flasks

Rotary evaporator

Procedure:
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Reaction Setup: In a dry round-bottom flask, combine decanoic acid and a molar excess of

3-methyl-1-butanol. The excess alcohol helps to drive the reaction equilibrium towards the

product.

Catalyst Addition: While swirling the flask, slowly and carefully add a catalytic amount of

concentrated sulfuric acid. This step is exothermic and may require cooling.

Reflux: Add a few boiling chips to the flask and attach a reflux condenser. Heat the mixture to

reflux using a heating mantle or oil bath. The reaction can be monitored by thin-layer

chromatography (TLC) and is typically complete within 1-10 hours.

Work-up: After the reaction is complete, allow the mixture to cool to room temperature.

Transfer the mixture to a separatory funnel containing diethyl ether and water.

Washing: Wash the organic layer sequentially with water, saturated sodium bicarbonate

solution to neutralize the acid catalyst, and finally with brine.

Drying: Dry the organic layer over anhydrous sodium sulfate.

Solvent Removal: Filter to remove the drying agent and concentrate the filtrate using a rotary

evaporator to obtain the crude 3-methylbutyl decanoate.

Purification: The crude product can be further purified by vacuum distillation if necessary.

Signaling Pathways and Metabolic Context
3-Methylbutyl decanoate, as a fatty acid ester, is involved in lipid metabolism. It can be

synthesized from a fatty acid and an alcohol and can be hydrolyzed back to these constituents.

Fatty acid esters play various roles in biological systems, including serving as energy sources

and components of cell membranes.
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Caption: Synthesis and metabolic fate of 3-methylbutyl decanoate.

Applications in Research and Drug Development
While 3-methylbutyl decanoate is primarily utilized in the flavor and fragrance industries, its

properties as a fatty acid ester suggest potential applications in the pharmaceutical field. Fatty

acid esters are known to be used as lubricants, emulsifiers, and viscosity-controlling agents in

cosmetic, personal care, and pharmaceutical products.

Fatty acids and their esters have been investigated for their ability to enhance drug delivery.

They can improve the intestinal permeability of drugs and can be used in the formulation of

lipid nanoparticles for topical delivery. For instance, sucrose fatty acid esters have been

evaluated as lubricants in tablet manufacturing, demonstrating the potential for this class of

compounds to serve as excipients that can improve tablet hardness and disintegration time.

Given its lipophilic nature, 3-methylbutyl decanoate could be explored as a component in lipid-

based drug delivery systems or as an excipient in topical or oral formulations. However, specific

studies on 3-methylbutyl decanoate for these applications are not widely available in the public

literature.

Safety Information
Comprehensive toxicological data for 3-methylbutyl decanoate is limited. However, information

on its constituent alcohol, isoamyl alcohol, is available. Isoamyl alcohol can cause sensory
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irritation at concentrations of 100-150 ppm. A 90-day rat study suggested a systemic No-

Observed-Adverse-Effect Level (NOAEL) of 295 mg/kg bw/day for isoamyl alcohol. There is no

conclusive data on the carcinogenic potential of isoamyl alcohol. As with any chemical,

appropriate safety precautions should be taken when handling 3-methylbutyl decanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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